Cas no 114072-04-7 (1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide)

1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide structure
114072-04-7 structure
Product Name:1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide
CAS No:114072-04-7
MF:C5H4N4O2S
MW:184.17585849762
CID:2612279
PubChem ID:15240698
Update Time:2025-04-21

1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1H-pyrazino[2,3-c][1,2,6]thiadiazine 2,2-dioxide
    • 114072-04-7
    • SCHEMBL8800674
    • 2lambda~6~-Pyrazino[2,3-c][1,2,6]thiadiazine-2,2(1H)-dione
    • DTXSID20570391
    • Inchi: 1S/C5H4N4O2S/c10-12(11)8-3-4-5(9-12)7-2-1-6-4/h1-3H,(H,7,9)
    • InChI Key: UTCXNNLFDANWQK-UHFFFAOYSA-N
    • SMILES: S1(N=CC2C(=NC=CN=2)N1)(=O)=O

Computed Properties

  • Exact Mass: 184.00549656Da
  • Monoisotopic Mass: 184.00549656Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 92.7Ų
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